Cas no 1172061-69-6 (1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine)

• Product Name: 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• CAS No: 1172061-69-6
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 6469560
• Update Time: 2025-06-08

1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine
• 2-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-5-propan-2-yl-1,3,4-oxadiazole

• Inchi： 1S/C17H23N3O3S/c1-12(2)16-18-19-17(23-16)14-8-10-20(11-9-14)24(21,22)15-6-4-13(3)5-7-15/h4-7,12,14H,8-11H2,1-3H3
• InChI Key： RUFFAVDDCAZZOT-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NN=C1C1CCN(S(C2=CC=C(C)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 349.146
• Monoisotopic Mass: 349.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7A^2

Additional information on 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine

Introduction to 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1172061-69-6)

The compound 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine, identified by its CAS number 1172061-69-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a piperidine core substituted with a 4-methylbenzenesulfonyl group and an 1,3,4-oxadiazole moiety, linked via a propan-2-yl chain. Such a configuration not only imparts unique physicochemical properties but also opens up avenues for exploring novel pharmacological interactions.

In recent years, the development of new heterocyclic compounds has been a focal point in medicinal chemistry, with piperidine and oxadiazole derivatives emerging as particularly promising scaffolds. The piperidine ring is well-documented for its role in enhancing bioavailability and binding affinity in drug molecules, while the oxadiazole moiety is known for its biological activity across various therapeutic domains. The introduction of the 4-methylbenzenesulfonyl group further diversifies the pharmacophoric features of this compound, potentially influencing its interaction with biological targets. This combination of structural elements makes 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine a compelling candidate for further investigation.

Recent studies have highlighted the importance of functionalized piperidine derivatives in the development of central nervous system (CNS) drugs. The presence of the piperidine core in this compound suggests potential applications in neuropharmacology, particularly in the exploration of novel mechanisms for treating neurological disorders. Furthermore, the 1,3,4-oxadiazole ring has shown promise in various therapeutic areas, including antiviral and anti-inflammatory applications. The unique substitution pattern of this molecule may confer selective binding properties, enabling targeted action against specific biological pathways.

The synthesis of 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the oxadiazole ring via cyclocondensation reactions and subsequent functionalization with the piperidine moiety. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product. The optimization of synthetic routes is crucial for scalability and cost-effectiveness in pharmaceutical production.

The pharmacological profile of this compound is currently under investigation in preclinical studies. Initial findings suggest that it exhibits moderate affinity for certain neurotransmitter receptors, making it a potential lead compound for further development into therapeutic agents. Additionally, the presence of the 4-methylbenzenesulfonyl group may contribute to its stability and bioavailability upon administration. Computational modeling techniques are being utilized to predict binding interactions and assess potential side effects before moving into more extensive experimental validation.

In conclusion, 1-(4-methylbenzenesulfonyl)-4-5-(propan-2-yl)-1,3,4-oxadiazol-2-ylpiperidine (CAS No. 1172061-69-6) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activity. The combination of a piperidine core with an 1,3,4-oxadiazole moiety and a propan-2-yl substituent offers a rich scaffold for further exploration. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is anticipated that such derivatives will play an increasingly important role in addressing unmet medical needs.